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Compound of Interest

Compound Name: 2-Cyclopropylbenzaldehyde

Cat. No.: B2442096

Introduction: The Strategic Importance of the
Cyclopropyl Moiety in Agrochemical Design

The cyclopropyl group, a strained three-membered carbocycle, is a privileged motif in modern
agrochemical design. Its unique stereoelectronic properties, including a high degree of s-
character in its C-H bonds and bent C-C bonds resembling 1t-systems, confer remarkable
metabolic stability and enhanced binding affinity to target enzymes. When incorporated into a
larger molecular scaffold, the cyclopropyl group can significantly improve the efficacy,
selectivity, and pharmacokinetic profile of the active ingredient. 2-Cyclopropylbenzaldehyde,
an aromatic aldehyde bearing this valuable functional group at the ortho position, represents a
key building block for the synthesis of a new generation of high-performance fungicides and
other crop protection agents.

This technical guide provides an in-depth exploration of 2-cyclopropylbenzaldehyde as a
strategic starting material for agrochemical synthesis. We will delve into its physicochemical
properties, outline a detailed synthetic protocol for its conversion into a key triazole fungicide
intermediate, and discuss the mode of action of the resulting agrochemicals. This document is
intended for researchers, scientists, and drug development professionals in the agrochemical
industry.

Physicochemical Properties of 2-
Cyclopropylbenzaldehyde
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A thorough understanding of the physical and chemical properties of a starting material is
fundamental to successful process development and scale-up. The key properties of 2-
Cyclopropylbenzaldehyde are summarized in the table below.[1]

Property Value Source
Molecular Formula C10H100 PubChem[1]
Molecular Weight 146.19 g/mol PubChem[1]
Appearance Liquid N/A

CAS Number 20034-51-9 PubChem[1]
IUPAC Name 2-cyclopropylbenzaldehyde PubChem[1]
InChiKey ZVDAASUCDWVQEY: PubChem[1]

UHFFFAOYSA-N

SMILES C1CC1C2=CC=CC=C2C=0 PubChem[1]

Synthetic Pathways from 2-
Cyclopropylbenzaldehyde to Agrochemical
Scaffolds

The aldehyde functional group of 2-cyclopropylbenzaldehyde is a versatile handle for a
variety of carbon-carbon bond-forming reactions, enabling the construction of complex
molecular architectures. Key transformations include Grignard reactions, Wittig olefinations,
and aldol condensations, which pave the way for the synthesis of diverse agrochemical
classes.
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Step 1: Grignard Reaction

2-Cyclopropylbenzaldehyde

Gdd Ethylmagnesium Bromide in Anhydrous Ether/T| Ha

\

Quench with ag. NHACI

\

Extract & Purify

\

G—(Z-Cyclopropylphenyl)propan-l-oD

Step 2: (indation

[Oxidize with PCC or DMP in Anhydrous DCM)

\

Filter through Silica Gel

\

Concentrate

\

E-(Z-Cyclopropylphenyl)propan-l-ona

Step 3: EE oxidation
/
React with Sulfur Ylide
(from Trimethylsulfonium iodide & NaH)

\

Quench with Water

\

Extract & Purify

2-(2-Cyclopropylphenyl)-2-ethyloxirane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2442096?utm_src=pdf-body-img
https://www.benchchem.com/product/b2442096?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopropylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Cyclopropylbenzaldehyde
https://www.benchchem.com/product/b2442096#2-cyclopropylbenzaldehyde-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b2442096#2-cyclopropylbenzaldehyde-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b2442096#2-cyclopropylbenzaldehyde-as-a-building-block-for-agrochemicals
https://www.benchchem.com/product/b2442096#2-cyclopropylbenzaldehyde-as-a-building-block-for-agrochemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2442096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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